Cas no 111948-18-6 ((1-oxo-1-phenylhept-4-en-2-yl) acetate)

• Product name: (1-oxo-1-phenylhept-4-en-2-yl) acetate
• CAS No: 111948-18-6
• MF: C₁₅H₁₈O₃
• MW: 246.302
• CID: 2607647
• PubChem ID: 71335896

(1-oxo-1-phenylhept-4-en-2-yl) acetate Chemical and Physical Properties

Names and Identifiers

• (1-oxo-1-phenylhept-4-en-2-yl) acetate
• DTXSID00763784
• 1-Oxo-1-phenylhept-4-en-2-yl acetate
• 111948-18-6

• Inchi： InChI=1S/C15H18O3/c1-3-4-6-11-14(18-12(2)16)15(17)13-9-7-5-8-10-13/h4-10,14H,3,11H2,1-2H3
• InChI Key： BGOPPUAXZDIFFA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 246.125594432Da
• Monoisotopic Mass: 246.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų